Cas no 69440-99-9 (Thymalfasin)

• Product Name: Thymalfasin
• CAS No: 69440-99-9
• MF: C₁₂₉H₂₁₅N₃₃O₅₅
• MW: 3108.27553391457
• CID: 1005700
• PubChem ID: 16167214
• Update Time: 2025-09-27

Thymalfasin Chemical and Physical Properties

Names and Identifiers

• Thymosin alpha1
• 69440-99-9
• Thymalfasin

• Inchi： 1S/C129H215N33O55/c1-18-59(10)98(159-114(201)76(36-42-91(181)182)146-120(207)83(53-164)154-121(208)84(54-165)155-127(214)99(63(14)166)160-118(205)80(51-94(187)188)152-123(210)95(56(4)5)156-104(191)62(13)135-102(189)60(11)137-115(202)78(49-92(183)184)151-119(206)82(52-163)138-66(17)169)125(212)161-101(65(16)168)128(215)162-100(64(15)167)126(213)147-70(30-22-26-46-133)109(196)150-79(50-93(185)186)117(204)149-77(47-55(2)3)116(203)142-69(29-21-25-45-132)108(195)144-73(33-39-88(175)176)110(197)141-67(27-19-23-43-130)106(193)140-68(28-20-24-44-131)107(194)145-75(35-41-90(179)180)113(200)157-97(58(8)9)124(211)158-96(57(6)7)122(209)148-74(34-40-89(177)178)111(198)143-71(31-37-86(171)172)105(192)136-61(12)103(190)139-72(32-38-87(173)174)112(199)153-81(129(216)217)48-85(134)170/h55-65,67-84,95-101,163-168H,18-54,130-133H2,1-17H3,(H2,134,170)(H,135,189)(H,136,192)(H,137,202)(H,138,169)(H,139,190)(H,140,193)(H,141,197)(H,142,203)(H,143,198)(H,144,195)(H,145,194)(H,146,207)(H,147,213)(H,148,209)(H,149,204)(H,150,196)(H,151,206)(H,152,210)(H,153,199)(H,154,208)(H,155,214)(H,156,191)(H,157,200)(H,158,211)(H,159,201)(H,160,205)(H,161,212)(H,162,215)(H,171,172)(H,173,174)(H,175,176)(H,177,178)(H,179,180)(H,181,182)(H,183,184)(H,185,186)(H,187,188)(H,216,217)
• InChI Key： NZVYCXVTEHPMHE-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)C)NC(C(CCC(=O)O)NC(C(CCCCN)NC(C(CCCCN)NC(C(CCC(=O)O)NC(C(CCCCN)NC(C(CC(C)C)NC(C(CC(=O)O)NC(C(CCCCN)NC(C(C(C)O)NC(C(C(C)O)NC(C(C(C)CC)NC(C(CCC(=O)O)NC(C(CO)NC(C(CO)NC(C(C(C)O)NC(C(CC(=O)O)NC(C(C(C)C)NC(C(C)NC(C(C)NC(C(CC(=O)O)NC(C(CO)NC(C)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)NC(C(NC(C(NC(C(NC(C)C(NC(C(NC(C(=O)O)CC(N)=O)=O)CCC(=O)O)=O)=O)CCC(=O)O)=O)CCC(=O)O)=O)C(C)C

Computed Properties

• Exact Mass: 3106.50525
• Monoisotopic Mass: 3106.5041281g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 49
• Hydrogen Bond Acceptor Count: 59
• Heavy Atom Count: 217
• Rotatable Bond Count: 111
• Complexity: 7190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 32
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -24
• Topological Polar Surface Area: 1460Ų

Experimental Properties

• PSA: 1456.35